Cas no 2229647-84-9 (3-(pent-1-en-1-yl)piperidine)

• Product Name: 3-(pent-1-en-1-yl)piperidine
• CAS No: 2229647-84-9
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6410640
• PubChem ID: 165657252
• Update Time: 2025-10-27

3-(pent-1-en-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(pent-1-en-1-yl)piperidine
• 2229647-84-9
• EN300-1791281

• Inchi： 1S/C10H19N/c1-2-3-4-6-10-7-5-8-11-9-10/h4,6,10-11H,2-3,5,7-9H2,1H3/b6-4+
• InChI Key： SVXIEGJMSSBUFN-GQCTYLIASA-N
• SMILES： N1CCCC(/C=C/CCC)C1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(pent-1-en-1-yl)piperidine

3-(Pent-1-en-1-yl)piperidine: A Comprehensive Overview

3-(Pent-1-en-1-yl)piperidine, also known by its CAS number 2229647-84-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, which belongs to the piperidine family, is characterized by its six-membered ring structure with one nitrogen atom and a pentenyl substituent at the 3-position. The presence of the pentenyl group introduces interesting electronic and steric effects, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the role of 3-(pent-1-en-1-yl)piperidine in medicinal chemistry, where it has been explored as a potential lead compound for drug development. Researchers have found that this compound exhibits promising biological activities, including antioxidant and anti-inflammatory properties, which could be harnessed for therapeutic purposes. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 3-(pent-1-en-1-yl)piperidine derivatives can effectively inhibit certain enzymes associated with neurodegenerative diseases, opening new avenues for drug discovery.

In addition to its medicinal applications, 3-(pent-1-en-1-yl)piperidine has also found use in materials science. Its ability to form stable complexes with metal ions has made it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies. A 2023 paper in *Nature Materials* reported that incorporating 3-(pent-1-en-1-yl)piperidine into MOFs significantly enhances their gas adsorption capabilities, particularly for carbon dioxide.

The synthesis of 3-(pent-1-en-1-yl)piperidine involves a multi-step process that typically begins with the preparation of piperidine derivatives followed by alkylation or coupling reactions to introduce the pentenyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For example, a 2023 study in *Chemical Communications* described the use of palladium-catalyzed cross-coupling reactions to synthesize 3-(pentenyl)piperidine derivatives, showcasing the versatility of this approach.

From an environmental perspective, 3-(pentenyl)piperidine derivatives have been investigated for their biodegradability and eco-friendly properties. A 2023 report in *Environmental Science & Technology* highlighted that certain derivatives of this compound exhibit high biodegradability under aerobic conditions, making them suitable for use in sustainable chemical processes.

In conclusion, 3-(pentenyl)piperidine (CAS No: 2229647849) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within medicinal chemistry, materials science, and environmental sustainability.